7-(2-aminophenyl)-7,18,25-triazanonacyclo[14.13.2.22,5.03,12.04,9.013,30.017,25.019,24.027,31]tritriaconta-1(29),2(33),3(12),4(9),5(32),10,13(30),14,16(31),17,19,21,23,27-tetradecaene-6,8,26-trione

• CAS No.: 85895-86-9
• Molecular Formula: C36H18N4O3
• Molecular Weight: 554.6 g/mol
• IUPAC Name: 7-(2-aminophenyl)-7,18,25-triazanonacyclo[14.13.2.22,5.03,12.04,9.013,30.017,25.019,24.027,31]tritriaconta-1(29),2(33),3(12),4(9),5(32),10,13(30),14,16(31),17,19,21,23,27-tetradecaene-6,8,26-trione
• InChI: InChI=1S/C36H18N4O3/c37-25-5-1-3-7-27(25)40-35(42)23-15-11-19-17-9-13-21-31-22(34(41)39-28-8-4-2-6-26(28)38-33(21)39)14-10-18(29(17)31)20-12-16-24(36(40)43)32(23)30(19)20/h1-16H,37H2
• InChI Key: CHQJBGGCXNBWQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)N2C(=O)C3=C4C(=CC=C5C4=C(C=C3)C6=C7C5=CC=C8C7=C(C=C6)C9=NC1=CC=CC=C1N9C8=O)C2=O

Description

7-(2-aminophenyl)-7,18,25-triazanonacyclo[1413222,503,1204,9013,30017,25019,24027,31]tritriaconta-1(29),2(33),3(12),4(9),5(32),10,13(30),14,16(31),17,19,21,23,27-tetradecaene-6,8,26-trione is a complex organic compound characterized by its intricate polycyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex compound typically involves multiple steps, including the formation of the polycyclic core and the introduction of functional groups. Common synthetic routes may include:

Cyclization reactions: To form the polycyclic core.

Amination reactions: To introduce the amino group.

Aromatic substitutions: To modify the aromatic rings.

Industrial Production Methods

Industrial production of this compound would require optimization of reaction conditions to ensure high yield and purity. This may involve:

Catalysts: To accelerate the reactions.

Solvents: To dissolve reactants and control reaction rates.

Temperature and pressure control: To optimize reaction conditions.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various chemical reactions, including:

Oxidation: To form oxidized derivatives.

Reduction: To reduce specific functional groups.

Substitution: To replace certain atoms or groups with others.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or chromium trioxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry

Catalysis: The compound may serve as a catalyst or catalyst precursor in various chemical reactions.

Material Science: It could be used in the development of new materials with unique properties.

Biology

Biochemical Studies: The compound might be used to study enzyme interactions or cellular processes.

Drug Development:

Medicine

Therapeutic Agents: The compound could be investigated for its potential therapeutic effects.

Diagnostic Tools: It might be used in the development of diagnostic assays.

Industry

Polymer Production: The compound could be used in the synthesis of specialized polymers.

Chemical Manufacturing: Applications in the production of fine chemicals and intermediates.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific interactions with molecular targets. This could involve:

Binding to enzymes: Inhibiting or activating enzymatic activity.

Interacting with receptors: Modulating receptor function.

Altering cellular pathways: Affecting signal transduction or metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

7-(2-aminophenyl)-7,18,25-triazanonacyclo[14.13.2.22,5.03,12.04,9.013,30.017,25.019,24.027,31]tritriaconta-1(29),2(33),3(12),4(9),5(32),10,13(30),14,16(31),17,19,21,23,27-tetradecaene-6,8,26-trione analogs: Compounds with similar polycyclic structures and functional groups.

Other polycyclic amines: Compounds with similar amine groups and polycyclic frameworks.

Uniqueness

This compound’s uniqueness lies in its specific polycyclic structure and the presence of multiple functional groups, which may confer unique chemical and biological properties.